Cas no 19853-76-0 (3,6-Dichloro-4-methyl-2-nitroaniline)

• Product Name: 3,6-Dichloro-4-methyl-2-nitroaniline
• CAS No: 19853-76-0
• MF: C₇H₆Cl₂N₂O₂
• MW: 221.040739536285
• CID: 2660087
• Update Time: 2023-08-06

3,6-Dichloro-4-methyl-2-nitroaniline Chemical and Physical Properties

Names and Identifiers

• 3,6-Dichloro-4-methyl-2-nitroaniline

• Inchi： 1S/C7H6Cl2N2O2/c1-3-2-4(8)6(10)7(5(3)9)11(12)13/h2H,10H2,1H3
• InChI Key： DPVPUNVOEZLJJV-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=CC=1C)Cl)N)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 209
• Topological Polar Surface Area: 71.8